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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and physicochemical properties of hexaaquaaluminum(lll) bromate. It includes a summary of
crystallographic data, a detailed experimental protocol for its synthesis based on literature, and
a visualization of its dissociation in aqueous solution.

Chemical Formula

The chemical formula for hexaaquaaluminum(lll) bromate is --INVALID-LINK--3.[1] This
formula indicates a central aluminum ion (Al**) coordinated by six water (H20) molecules,
forming the complex cation [Al(H20)e]3*. This cation is ionically bonded to three bromate
(BrOs™) anions. A hydrated form, hexaaquaaluminum(lll) bromate trihydrate, with the formula
--INVALID-LINK--3-3H20, has also been characterized.[2][3]

Chemical Structure

The structure of hexaaquaaluminum(lll) bromate is defined by the arrangement of its
constituent ions: the hexaaquaaluminum(lll) cation and the bromate anion.

o Hexaaquaaluminum(lll) Cation ([Al(H20)e]3+): The aluminum(lll) ion is centrally located and
is coordinated by six water molecules. The oxygen atoms of the water molecules act as
ligands, forming coordinate covalent bonds with the aluminum ion. These six water
molecules are arranged in a slightly distorted octahedral geometry around the central
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aluminum ion.[2][4][5] The aluminum ion utilizes its vacant 3s, 3p, and 3d orbitals to form six
sp3d?2 hybrid orbitals, which allows it to accept lone pairs from the six water molecules.[6]

e Bromate Anion (BrOs~): The bromate ion consists of a central bromine atom bonded to three
oxygen atoms. It has a trigonal pyramidal geometry due to the presence of a lone pair of
electrons on the bromine atom.[7][8][9]

e Crystal Structure: The solid-state structure of hexaaquaaluminum(lll) bromate trihydrate
has been determined using single-crystal X-ray diffraction.[2][3] The crystal is composed of
the [Al(H20)s]3* octahedra, BrOs~ anions, and additional water molecules (water of
hydration) held together by a network of ionic bonds and hydrogen bonds.

Physicochemical Data

The quantitative data for hexaaquaaluminum(lll) bromate trihydrate are summarized in the
table below. This data is derived from X-ray crystallographic studies.

Property Value Reference
Molecular Formula --INVALID-LINK--3-3H20 [2][3]

Molar Mass 572.84 g/mol [2]

Crystal System Triclinic [2][3]
Space Group P1 (2]

a=9.536 Ab =11.095 Ac =
Unit Cell Dimensions 9.291 Aa = 106.58°B = [2][3]
100.42°y =113.01°

Unit Cell Volume (V) 818.1 As [2]

Density (Calculated) 2.33 g/cm? [2]

1.872 A (Uncorrected)1.880 A

Average Al-O Bond Length (Corrected for rigid-body [2][3]
motion)

Average Br-O Bond Length 1.643 -1.652 A [2][3]

Average O-Br-O Bond Angle 103.6° - 104.4° [2][3]
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Experimental Protocols

Synthesis of Hexaaquaaluminum(lll) Bromate Solution

The synthesis of an aqueous solution of aluminum bromate can be achieved through a
metathetical (double displacement) reaction. This protocol is based on the method described in
the crystallographic study of its trihydrate form.[3]

Objective: To prepare a dilute aqueous solution of aluminum(lll) bromate for crystallization or
further use.

Materials:

Aluminum sulfate, Al2(SOa4)3

Barium bromate, Ba(BrOs):

Deionized water

Filtration apparatus (e.g., Buchner funnel, filter paper)

Procedure:

Prepare separate aqueous solutions of aluminum sulfate and barium bromate.

o Combine the solutions in stoichiometric amounts. The balanced chemical equation for the
reaction is: Al2(SOa4)3(aq) + 3Ba(BrOs)z(aq) — 2AI(BrOs)s(aq) + 3BaSOa(s)

» Upon mixing, a white precipitate of barium sulfate (BaSOa4) will form due to its low solubility in
water.

 Stir the reaction mixture to ensure complete reaction.

+ Remove the barium sulfate precipitate by filtration. The resulting filtrate is a dilute solution of
aluminum(lll) bromate, which exists as hexaaquaaluminum(lll) bromate in the aqueous
phase.
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o Slow evaporation of this solution at room temperature can yield crystals of
hexaaquaaluminum(lll) bromate trihydrate.[3]

Structural Analysis by X-Ray Crystallography

The definitive structure of the compound in its crystalline form was elucidated by single-crystal
X-ray diffraction.

Objective: To determine the precise three-dimensional arrangement of atoms and ions in the
crystal lattice.

Methodology:

e Asuitable single crystal of hexaaquaaluminum(lll) bromate trihydrate is mounted on a
goniometer.

e The crystal is irradiated with a monochromatic beam of X-rays (e.g., Mo Ka radiation, A =
0.71073 A).[2]

o The diffraction pattern produced by the crystal is recorded as a series of reflections at
different angles.

e The intensity and position of these reflections are used to calculate the electron density map
of the unit cell.

o From the electron density map, the positions of the individual atoms (Al, Br, O, and H) are
determined.

e The structural model is then refined using least-squares methods to obtain precise bond
lengths, bond angles, and other crystallographic parameters.[2][3]

Visualization of Aqueous Dissociation

When dissolved in water, hexaaquaaluminum(lll) bromate, an ionic salt, dissociates into its
constituent ions. The hexaaquaaluminum(lll) complex cation remains intact in solution. The
following diagram illustrates this dissociation process.

Caption: Dissociation of solid hexaaquaaluminum(lll) bromate in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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